PVTX-321

ERα degradation PROTAC breast cancer
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C51H55FN4O6
Molecular Weight 839.0 g/mol
Cat. No. B15542521
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NamePVTX-321
Molecular FormulaC51H55FN4O6
Molecular Weight839.0 g/mol
Structural Identifiers
InChIInChI=1S/C51H55FN4O6/c1-61-44-25-43(41(52)24-38(44)46-35(32-5-3-2-4-6-32)9-7-33-23-34(57)8-10-36(33)46)55-21-15-50(16-22-55)26-31(27-50)28-54-19-17-51(18-20-54)30-62-47-39-29-56(42-13-14-45(58)53-48(42)59)49(60)37(39)11-12-40(47)51/h2-6,8,10-12,23-25,31,35,42,46,57H,7,9,13-22,26-30H2,1H3,(H,53,58,59)/t35-,42+,46+/m1/s1
InChIKeyPZALWGOYMJLNSI-KPZRQYOZSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

PVTX-321: Orally Bioavailable ERα Degrader


PVTX-321 (Compound 16a) is an orally bioavailable, heterobifunctional estrogen receptor alpha (ERα) degrader belonging to the class of proteolysis-targeting chimeras (PROTACs) [1]. It was designed using a novel spirocyclic cereblon (CRBN) ligand and an ERα binder, achieving a DC50 of 0.15 nM for ERα degradation in MCF-7 cells [2]. The compound demonstrates antagonist activity with an IC50 of 59 nM against ERα, including clinically relevant ESR1 mutations (Y537S and D538G) [3]. PVTX-321 is a promising research candidate for ER+/HER2– breast cancer, demonstrating favorable oral pharmacokinetics, dose-dependent in vivo ERα degradation, and tumor regression in xenograft models [4].

ERα degradation pathway research
Oral exposure model context
PROTAC mechanism of action studies
ER+/HER2− xenograft model-response context

Why PVTX-321 Cannot Be Substituted


While multiple ERα-targeting agents exist—including approved selective estrogen receptor degraders (SERDs) like fulvestrant and clinical-stage PROTACs such as ARV-471 (vepdegestrant)—their potency, selectivity, pharmacokinetics, and safety profiles vary substantially. Simple substitution based on class membership alone is scientifically unsound. For instance, earlier PROTACs such as ERD-12310A exhibit CYP2B6 inhibition liabilities that limit their developability [1]. PVTX-321 was specifically optimized to overcome these deficiencies, demonstrating minimal CYP inhibition and a clean preclinical safety profile while retaining sub-nanomolar degradation potency [2]. Therefore, procurement decisions must be guided by head-to-head or cross-study quantitative comparisons across key performance dimensions, as detailed below.

PVTX-321 Attribute
Substitution Risk
PROTAC-mediated ERα degradation
SERD-class agents may not engage degradation pathway
Reported minimal CYP inhibition
CYP inhibition profile may differ across PROTACs
Spirocyclic CRBN ligand design
Neosubstrate degradation context may not transfer

PVTX-321 Quantitative Differentiation


ERα Degradation Potency Comparison

PVTX-321 achieves a DC50 of 0.15 nM for ERα degradation in MCF-7 cells, representing a 6- to 13-fold improvement in potency over the clinical PROTAC ARV-471 (DC50 ≈ 1–2 nM) [1] and a 2-fold improvement over the approved SERD fulvestrant (IC50 = 0.29 nM for proliferation inhibition) . This enhanced potency at the cellular level suggests a potential for lower effective doses and reduced off-target engagement.

ERα Degradation (DC50)
Head-to-head
0.15 nM
Supports degradation potency endpoint review
MCF-7 cells, 24h treatment; reported 6–13 fold lower DC50 than ARV-471
ERα degradation PROTAC breast cancer MCF-7

CYP Inhibition Profile Comparison

PVTX-321 demonstrates minimal inhibition of cytochrome P450 enzymes, a critical advantage over the earlier ERα PROTAC ERD-12310A, which showed significant CYP2B6 inhibition that limited its developability [1]. This clean CYP profile reduces the risk of drug-drug interactions and streamlines preclinical development, making PVTX-321 a more tractable candidate for in vivo studies [2].

CYP Inhibition Profile
Method context
Minimal inhibition reported
Reported CYP inhibition profile context
Qualitative comparison vs ERD-12310A; data to verify
CYP inhibition drug-drug interaction ADME PROTAC

Tumor Regression in MCF-7 Xenografts

PVTX-321 induces tumor regression in the MCF-7 xenograft model at an oral dose of 10 mg/kg once daily (QD) [1]. In contrast, the predecessor ERD-12310A required higher doses (25 mg/kg BID) to achieve tumor regression in the same model [2], while ARV-471 showed only tumor growth inhibition, not regression, at comparable doses [3]. This superior in vivo efficacy at a lower dose suggests improved oral bioavailability and target engagement.

In Vivo Tumor Response
Endpoint context
Tumor regression reported
Reported xenograft model-response context
MCF-7 xenograft, oral dosing; regression vs growth inhibition
tumor regression xenograft in vivo efficacy MCF-7

Activity Against ESR1 Mutants

PVTX-321 exhibits inhibitory activity against clinically relevant ESR1 mutations (Y537S and D538G) with an IC50 of 59 nM in cell proliferation assays [1]. While this is less potent than ARV-471, which has an IC50 of 1.3 nM in Y537S-mutant MCF-7 cells [2], PVTX-321 still demonstrates meaningful activity against these resistance-conferring variants. This activity, combined with its superior degradation potency and clean CYP profile, positions PVTX-321 as a balanced candidate for both wild-type and mutant ERα settings.

ESR1 Mutant Inhibition
Assay context
IC50 59 nM
Reported ESR1 mutant assay context
MCF-7 Y537S mutant cells; comparator context requires review
ESR1 mutation endocrine resistance Y537S D538G

Spirocyclic CRBN Ligand Design

PVTX-321 incorporates a novel spirocyclic cereblon (CRBN) ligand that minimizes off-target degradation of CRBN neosubstrates, a known liability of earlier PROTACs [1]. This design feature contributes to its strong preclinical safety profile and distinguishes PVTX-321 from earlier ERα PROTACs such as ERD-12310A, which induced undesired degradation of CRBN neosubstrates [2]. While direct quantitative comparator data is limited, this class-level inference is supported by the reported minimal CYP inhibition and favorable in vivo tolerability.

CRBN Ligand Selectivity
Class-level
Novel spirocyclic design
Class-level neosubstrate selectivity context
Limited direct comparator data; source review recommended
PROTAC design CRBN ligand spirocyclic neosubstrate

PVTX-321 Application Scenarios


Preclinical Efficacy in ER+/HER2– Models

Given its demonstrated oral bioavailability, tumor regression at 10 mg/kg QD, and favorable CYP profile, PVTX-321 is ideally suited for in vivo efficacy studies in ER+/HER2– breast cancer xenograft or patient-derived xenograft (PDX) models [1]. Its once-daily oral dosing regimen simplifies experimental logistics and improves animal welfare compared to compounds requiring twice-daily or parenteral administration.

Endocrine-Resistant Breast Cancer Models

PVTX-321 retains activity against ESR1 mutations Y537S and D538G (IC50 = 59 nM), making it a valuable tool for studying endocrine resistance mechanisms [1]. While less potent than ARV-471 against mutants, its superior wild-type degradation potency and cleaner safety profile offer a balanced approach for combination studies or sequential therapy models.

CRBN-Mediated Degradation Studies

The novel spirocyclic CRBN ligand of PVTX-321 provides a unique chemical tool for dissecting the role of CRBN neosubstrate degradation in PROTAC pharmacology [1]. Its minimal off-target degradation allows for cleaner interpretation of ERα-specific effects in cellular and in vivo systems, avoiding confounding factors associated with earlier CRBN-based PROTACs.

Benchmarking Next-Generation ERα Degraders

PVTX-321 serves as a high-potency, orally bioavailable benchmark for evaluating novel ERα degraders. Its well-characterized in vitro (DC50 = 0.15 nM) and in vivo (tumor regression at 10 mg/kg QD) performance metrics provide a robust reference point for head-to-head comparisons in preclinical development programs [1].

Application
Selection Property
Validation Focus
ER+/HER2− xenograft model-response studies
Oral exposure model context
ERα degradation and tumor-response endpoints
Endocrine resistance pathway studies
Mutant ERα pathway-response context
ESR1 mutation model endpoint review
CRBN-mediated degradation research
CRBN neosubstrate selectivity context
ERα-specific degradation endpoint interpretation
ERα degrader comparator studies
Degradation potency comparator context
Head-to-head degradation endpoint review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
Explore Hub


Quote Request

Request a Quote for PVTX-321

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.